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Compound of Interest

Compound Name:
2-Amino-1,5-

naphthalenedisulfonic acid

Cat. No.: B085524 Get Quote

CAS Number: 117-62-4

This technical guide provides an in-depth overview of 2-Amino-1,5-naphthalenedisulfonic
acid, a chemical compound with significant applications in the dye industry and emerging

potential in the field of drug development. This document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,

synthesis, analytical methods, and biological activities.

Chemical and Physical Properties
2-Amino-1,5-naphthalenedisulfonic acid is a beige-colored powder.[1] It is an organic

compound that is soluble in water.[2][3] Key quantitative properties of this compound are

summarized in the table below.
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Property Value Reference

CAS Number 117-62-4 [2][3][4][5]

Molecular Formula C₁₀H₉NO₆S₂ [2][3][4]

Molecular Weight 303.31 g/mol [3]

Appearance Beige powder [1]

Melting Point >300°C [6]

Water Solubility Soluble [2][3]

pKa -0.51 ± 0.40 (Predicted) [2]

LogP -0.43 (Estimated) [3]

Density 1.8 ± 0.1 g/cm³ [3]

EINECS Number 204-201-6 [2][3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Amino-1,5-
naphthalenedisulfonic acid. The following information has been reported:

¹H NMR: Spectral data is available.

¹³C NMR: Spectral data is available.

Mass Spectrometry: Spectral data is available.

Infrared (IR) Spectroscopy: Spectral data is available.

Synthesis Protocol
A detailed method for the preparation of salt-free 2-Amino-1,5-naphthalenedisulfonic acid
has been described in the literature. The process involves the sulfonation of Tobias acid (2-

amino-1-naphthalenesulfonic acid) with oleum, followed by a series of purification steps.

Experimental Protocol: Synthesis of Salt-Free 2-Amino-1,5-naphthalenedisulfonic acid
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This protocol is adapted from a patented method and is suitable for industrial-scale production.

Materials:

Tobias acid (2-amino-1-naphthalenesulfonic acid)

Oleum (fuming sulfuric acid)

Adsorbents for purification

Procedure:

Sulfonation Reaction: React Tobias acid with oleum at a weight ratio between 10:1 and 1:10.

The reaction is carried out at a temperature between 5°C and 55°C for 1 to 5 hours. This

step generates the sulfonated liquid containing the desired product.

Sulfonated Liquid Purification: The resulting sulfonated liquid is passed through one or more

absorption pillars containing adsorbents to refine the product.

Acid Eduction and Crystallization: The purified sulfonated liquid is then treated to precipitate

the 2-Amino-1,5-naphthalenedisulfonic acid.

Temperature Control: The temperature of the mixture is reduced and maintained to ensure

complete crystallization of the product.

Centrifugation: The crystallized product is separated from the liquid phase by centrifugation.

Acid Filtrate Refining: The acidic filtrate can be further processed for recycling.

Gas Recovery: Sulfuric acid tail gas and SO₃ gas are recovered.

This method is reported to yield a product with a purity of over 98.5% as determined by HPLC,

with an industrial yield greater than 93.5%.
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Workflow for the Synthesis of 2-Amino-1,5-naphthalenedisulfonic acid
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Caption: A flowchart illustrating the key stages in the synthesis of 2-Amino-1,5-
naphthalenedisulfonic acid.

Analytical Methods
High-performance liquid chromatography (HPLC) is a suitable method for the analysis and

quantification of 2-Amino-1,5-naphthalenedisulfonic acid and its related compounds. While a

specific protocol for this exact isomer is not detailed in the readily available literature, methods

for similar naphthalenedisulfonic acids can be adapted.

General HPLC Protocol for Naphthalenedisulfonic Acids:

Column: A reverse-phase C18 column or a specialized column for polar compounds can be

used.

Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an

aqueous buffer (e.g., phosphate or acetate buffer) is typically employed. The pH of the

mobile phase is a critical parameter for achieving good separation.

Detection: UV detection is commonly used, with the wavelength set to an absorbance

maximum of the analyte (e.g., around 270 nm for naphthalenesulfonic acids).

Quantification: Quantification is achieved by comparing the peak area of the analyte in the

sample to that of a known standard.

Biological Activity and Relevance in Drug
Development
While 2-Amino-1,5-naphthalenedisulfonic acid is primarily known as a dye intermediate,

recent research has highlighted the potential of naphthalenedisulfonic acid derivatives as

antiviral agents, particularly against the Human Immunodeficiency Virus (HIV).

Studies have shown that certain derivatives of naphthalenedisulfonic acid can act as non-

nucleoside reverse transcriptase inhibitors (NNRTIs). Reverse transcriptase is a crucial

enzyme for the replication of retroviruses like HIV. By inhibiting this enzyme, these compounds

can block the viral replication cycle.
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One study investigated a series of naphthalenesulfonic acid analogs and found that a

bis(naphthalenedisulfonic acid) derivative was a potent and selective inhibitor of HIV-1 and

HIV-2.[5] Another study identified a bis 3-amino-1,5-naphthalenedisulfonic acid derivative as an

active compound against HIV-1, inhibiting both reverse transcriptase and the formation of

syncytia (giant cells), which is a hallmark of HIV infection. These findings suggest that the

naphthalenedisulfonic acid scaffold could be a promising starting point for the development of

new anti-HIV drugs.
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Proposed Anti-HIV Mechanism of Naphthalenedisulfonic Acid Derivatives
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Caption: A diagram illustrating the proposed mechanism of action for naphthalenedisulfonic

acid derivatives as HIV reverse transcriptase inhibitors.

Safety Information
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2-Amino-1,5-naphthalenedisulfonic acid is classified as causing serious eye irritation.[2]

Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn when handling this chemical. It is important to avoid inhalation of the powder

and to handle it in a well-ventilated area. For detailed safety information, refer to the Safety

Data Sheet (SDS) provided by the supplier.

Conclusion
2-Amino-1,5-naphthalenedisulfonic acid is a well-established chemical intermediate with a

defined set of physical and chemical properties. While its primary application has been in the

synthesis of azo dyes, emerging research points towards a promising future for its derivatives

in the field of antiviral drug development. The anti-HIV activity of related compounds warrants

further investigation and presents an exciting opportunity for medicinal chemists and drug

development professionals. This technical guide provides a solid foundation of knowledge for

researchers interested in exploring the potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Amino-1,5-
naphthalenedisulfonic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085524#2-amino-1-5-naphthalenedisulfonic-acid-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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